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Cat. No.: B1230310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Matenon, the brand name for the synthetic androgen Mibolerone, serves as a critical reference

compound in the study of androgenic pathways and the development of novel selective

androgen receptor modulators (SARMs). Its high binding affinity for the androgen receptor (AR)

and potent anabolic and androgenic effects make it an invaluable tool for comparative studies.

This guide provides a comprehensive comparison of Mibolerone with other key androgens,

supported by experimental data and detailed protocols.

Comparative Pharmacological Data
The efficacy and receptor specificity of androgens are paramount in research. The following

tables summarize the key quantitative data for Mibolerone and other commonly studied

androgens: testosterone, dihydrotestosterone (DHT), and trenbolone.
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Compound Anabolic:Androgenic Ratio Reference

Mibolerone ~590:250 [1][2]

Testosterone 100:100 [3]

Dihydrotestosterone (DHT) Low Anabolic Activity in Muscle [4]

Trenbolone 500:500 [3]

This table presents the

anabolic and androgenic ratios

of various androgens, with

testosterone as the reference

standard (100:100).

Compound
Androgen Receptor (AR)
Binding Affinity (Kd in nM)

Progesterone Receptor
(PR) Binding Affinity (Kd in
nM)

Mibolerone ~1.5
~5.9 (human prostate), ~1.1

(rabbit uterus)

Testosterone ~0.4 - 1.0
High (Kd = 1-2 nM, high-affinity

site in rat brain)

Dihydrotestosterone (DHT) ~0.25 - 0.5 No significant binding reported

Trenbolone Similar to DHT
Slightly higher than

progesterone

This table outlines the binding

affinities of key androgens to

the androgen and

progesterone receptors,

expressed as the dissociation

constant (Kd). A lower Kd

value indicates a higher

binding affinity.
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Understanding the Androgen Signaling Pathway
Androgens exert their effects by binding to the androgen receptor, a member of the nuclear

receptor superfamily. This ligand-receptor complex then translocates to the nucleus, where it

binds to specific DNA sequences known as androgen response elements (AREs). This binding

event modulates the transcription of target genes, leading to the physiological effects

associated with androgens.
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Prepare AR-containing
prostate cytosol

Incubate AR, [3H]-Mibolerone,
and test compound

Prepare [3H]-Mibolerone
(Radioligand)

Prepare serial dilutions
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Separate bound from
free radioligand

Measure radioactivity of
bound fraction

Calculate IC50 and Kd values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Matenon (Mibolerone): A Potent Reference Androgen in
Scientific Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230310#matenon-mibolerone-as-a-reference-
compound-in-androgen-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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